Cas no 1803779-86-3 (Ethyl 4-cyano-2-methyl-3-(trifluoromethylthio)phenylacetate)

• Product Name: Ethyl 4-cyano-2-methyl-3-(trifluoromethylthio)phenylacetate
• CAS No: 1803779-86-3
• MF: C₁₃H₁₂F₃NO₂S
• MW: 303.300092697144
• CID: 5004259
• Update Time: 2025-06-09

Ethyl 4-cyano-2-methyl-3-(trifluoromethylthio)phenylacetate Chemical and Physical Properties

Names and Identifiers

• Ethyl 4-cyano-2-methyl-3-(trifluoromethylthio)phenylacetate

• Inchi： 1S/C13H12F3NO2S/c1-3-19-11(18)6-9-4-5-10(7-17)12(8(9)2)20-13(14,15)16/h4-5H,3,6H2,1-2H3
• InChI Key： MTPYJYITZKICTQ-UHFFFAOYSA-N
• SMILES： S(C(F)(F)F)C1=C(C#N)C=CC(CC(=O)OCC)=C1C

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 20
• Rotatable Bond Count: 5
• Complexity: 391
• XLogP3: 3.9
• Topological Polar Surface Area: 75.4

Additional information on Ethyl 4-cyano-2-methyl-3-(trifluoromethylthio)phenylacetate

Ethyl 4-cyano-2-methyl-3-(trifluoromethylthio)phenylacetate (CAS No. 1803779-86-3): A Comprehensive Overview

Ethyl 4-cyano-2-methyl-3-(trifluoromethylthio)phenylacetate, identified by its CAS number 1803779-86-3, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and chemical biology. This compound, characterized by its intricate molecular structure, presents a unique combination of functional groups that make it a promising candidate for various applications, particularly in the development of novel therapeutic agents.

The molecular formula of Ethyl 4-cyano-2-methyl-3-(trifluoromethylthio)phenylacetate is C₁₂H₁₁CF₃N₂O₂, reflecting its complex composition. The presence of a cyano group (-CN), a methyl group (-CH₃), and a trifluoromethylthio group (-S(CF₃)-) contributes to its distinct chemical properties. These functional groups not only influence its reactivity but also enhance its potential utility in synthetic chemistry and drug discovery.

In recent years, there has been a growing interest in the development of compounds that incorporate fluorine atoms due to their ability to modulate pharmacokinetic and pharmacodynamic properties. The trifluoromethylthio group in Ethyl 4-cyano-2-methyl-3-(trifluoromethylthio)phenylacetate is particularly noteworthy, as it has been shown to improve metabolic stability and binding affinity in drug candidates. This has led to extensive research into its applications in medicinal chemistry.

The cyano group, another key feature of this compound, is known for its ability to participate in various chemical reactions, including nucleophilic addition and condensation reactions. This versatility makes Ethyl 4-cyano-2-methyl-3-(trifluoromethylthio)phenylacetate a valuable intermediate in the synthesis of more complex molecules. Researchers have leveraged these properties to develop novel scaffolds for drug discovery, targeting various therapeutic areas such as oncology, inflammation, and neurodegenerative diseases.

Recent studies have highlighted the potential of Ethyl 4-cyano-2-methyl-3-(trifluoromethylthio)phenylacetate as a precursor in the synthesis of bioactive molecules. For instance, its structural motif has been incorporated into small-molecule inhibitors that exhibit promising activity against specific biological targets. These findings underscore the importance of this compound in the context of modern drug development.

The methyl group in the molecule also plays a crucial role in determining its overall physicochemical properties. It contributes to the lipophilicity of the compound, which is a critical factor in drug absorption and distribution. By optimizing the position and nature of substituents like the methyl group, chemists can fine-tune the pharmacokinetic profile of drug candidates.

The trifluoromethylthio group is particularly interesting due to its ability to influence both the electronic and steric properties of adjacent atoms. This has been exploited in the design of molecules with enhanced binding affinity to biological targets. For example, studies have shown that compounds containing this group can exhibit improved selectivity over off-target receptors, reducing side effects associated with drug therapy.

In addition to its synthetic utility, Ethyl 4-cyano-2-methyl-3-(trifluoromethylthio)phenylacetate has been investigated for its potential biological activities. Preliminary studies suggest that it may possess properties relevant to anti-inflammatory and anti-proliferative effects. These findings are particularly intriguing given the increasing demand for alternative therapeutic strategies in chronic diseases.

The compound's structural complexity also makes it an attractive candidate for computational studies aimed at understanding molecular interactions at the atomic level. Advanced computational techniques, such as molecular dynamics simulations and quantum mechanical calculations, have been employed to model how this compound interacts with biological targets. These insights are invaluable for guiding experimental efforts and optimizing drug design.

The synthesis of Ethyl 4-cyano-2-methyl-3-(trifluoromethylthio)phenylacetate involves multi-step organic reactions that require careful optimization to ensure high yield and purity. Researchers have developed innovative synthetic routes that leverage modern methodologies such as transition metal catalysis and flow chemistry. These advancements have not only improved the efficiency of producing this compound but also opened up new avenues for exploring related molecules.

In conclusion, Ethyl 4-cyano-2-methyl-3-(trifluoromethylthio)phenylacetate (CAS No. 1803779-86-3) represents a fascinating example of how structural complexity can be harnessed for pharmaceutical applications. Its unique combination of functional groups makes it a versatile building block for drug discovery, with potential implications across multiple therapeutic areas. As research continues to uncover new applications for this compound, it is likely to remain a cornerstone in the development of innovative therapeutics.